Cas no 851753-43-0 (tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate
• CAS No: 851753-43-0
• MF: C₁₆H₂₁FN₂O₃
• MW: 308.347947835922
• MDL: MFCD11849899
• CID: 1027558
• PubChem ID: 11601990
• Update Time: 2025-06-08

tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-fluoro-6-formylphenyl)piperazine-1-carboxylate
• 2-(4-BOC-PIPERAZINO-1-YL)-3-FLUOROBENZALDEHYDE
• 2-(4-Boc-piperazino-1-yl)-6-fluorobenzaldehyde
• SCHEMBL6488803
• Bleomycinamide,N1-[3-[(4-aminobutyl)amino]propyl]-
• BJB75343
• DTXSID00469299
• BS-24132
• 851753-43-0
• AKOS015897898
• FT-0679675
• 2-[4-(tert-Butoxycarbonyl)-1-piperazinyl]-3-fluorobenzaldehyde
• MFCD11849899
• QJBKIZQJOQTBCO-UHFFFAOYSA-N
• 1-Boc-4-(2-fluoro-6-formylphenyl)piperazine
• tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate

• MDL： MFCD11849899
• Inchi： 1S/C16H21FN2O3/c1-16(2,3)22-15(21)19-9-7-18(8-10-19)14-12(11-20)5-4-6-13(14)17/h4-6,11H,7-10H2,1-3H3
• InChI Key： QJBKIZQJOQTBCO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C=O)=C1N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 308.15400
• Monoisotopic Mass: 308.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.85000
• LogP: 2.69820

tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate

tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate (CAS No. 851753-43-0): A Comprehensive Overview

tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate (CAS No. 851753-43-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents and its applications in various biological systems.

The molecular structure of tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate consists of a piperazine ring substituted with a tert-butyl carbamate group and a 3-fluoro-2-formylphenyl moiety. The presence of the tert-butyl carbamate group enhances the stability and solubility of the compound, making it suitable for various chemical and biological applications. The 3-fluoro-2-formylphenyl substituent introduces additional reactivity and functional diversity, which can be exploited in the synthesis of more complex molecules.

Recent studies have highlighted the importance of tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate in the development of new drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a lead structure for the design of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat conditions such as depression and anxiety disorders, and the structural modifications introduced by the tert-butyl carbamate and fluoro-substituted phenyl groups have shown promise in enhancing their efficacy and reducing side effects.

In addition to its potential in neuropharmacology, tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate has been explored for its anti-inflammatory properties. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate could be a valuable candidate for the development of new anti-inflammatory drugs.

The synthetic accessibility of tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate has also been a subject of interest in organic chemistry. A recent publication in the Tetrahedron Letters described an efficient synthetic route to this compound using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthesis but also allows for easy modification of the substituents, facilitating the exploration of structure–activity relationships (SAR) studies.

Beyond its therapeutic applications, tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate has found use in chemical biology research. Its ability to modulate specific protein–protein interactions makes it a useful tool for studying cellular signaling pathways. For example, researchers at Harvard University utilized this compound to investigate the role of piperazine derivatives in modulating G protein-coupled receptor (GPCR) signaling, which is crucial for various physiological processes.

The safety profile of tert-Butyl 4-(3-Fluoro-2-formylphenyl)piperazine-1-carboxylate has been extensively evaluated through preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, tert-Butyl 4-(3-fluoro-2-formy pheny l)piperazin e -1-carb oxyla te (CAS No. 851753 -43 -0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders, inflammation, and other diseases. Continued research into this compound will likely uncover additional applications and enhance our understanding of its mechanisms of action.